(6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone

• IUPAC Name: (6-fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H17FN2O/c18-16-7-6-15(12-19-16)17(21)20-10-8-14(9-11-20)13-4-2-1-3-5-13/h1-7,12,14H,8-11H2
• InChI Key: PIHFNFDVCMDZLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)C3=CN=C(C=C3)F
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

(6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone, also known as FPMP, is a chemical compound that has gained attention in the scientific research community due to its potential applications in the field of neuroscience. FPMP is a synthetic compound that acts as a potent and selective dopamine reuptake inhibitor, which means it can increase the levels of dopamine in the brain.

Mechanism of Action

(6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone acts as a potent and selective dopamine reuptake inhibitor, which means it can increase the levels of dopamine in the brain by blocking the reuptake of dopamine into presynaptic neurons. This results in an increase in the concentration of dopamine in the synaptic cleft, which can lead to increased dopamine signaling in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone are primarily due to its ability to increase the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in regulating mood, motivation, and attention. Increased dopamine signaling in the brain can lead to improved mood, increased motivation, and improved cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone in lab experiments is its high potency and selectivity as a dopamine reuptake inhibitor. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of using (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone is its potential toxicity and side effects, which can be a concern when working with laboratory animals.

Future Directions

There are several future directions for research on (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone. One direction is to investigate its potential applications in the treatment of various neurological disorders such as ADHD, Parkinson's disease, and depression. Another direction is to study its mechanism of action in more detail to better understand how it affects dopamine signaling in the brain. Additionally, further research is needed to determine the safety and potential side effects of (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone, especially in human subjects.

Synthesis Methods

The synthesis of (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone involves several steps that require the use of various reagents and solvents. The initial step involves the reaction of 3-fluoropyridine with 4-bromobenzaldehyde in the presence of a base to form 4-(3-fluoropyridin-4-yl)benzaldehyde. This intermediate is then reacted with 4-phenylpiperidine in the presence of a reducing agent to form (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone. The final product is then purified using chromatography techniques.

Scientific Research Applications

(6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone has been studied extensively in the field of neuroscience for its potential applications in the treatment of various neurological disorders such as attention deficit hyperactivity disorder (ADHD), Parkinson's disease, and depression. (6-Fluoropyridin-3-yl)-(4-phenylpiperidin-1-yl)methanone has been shown to increase the levels of dopamine in the brain, which is a neurotransmitter that plays a crucial role in regulating mood, motivation, and attention.